CID 78062243

• Molecular Formula: AlCr3
• Molecular Weight: 182.97 g/mol
• InChI: InChI=1S/Al.3Cr
• InChI Key: DKYDJLXLEVCPEN-UHFFFAOYSA-N
• Canonical SMILES: [Al].[Cr].[Cr].[Cr]

Description

This absence limits the ability to provide a detailed introduction or structural characterization of the compound. However, based on the available data, comparative analyses can be inferred using structurally or functionally related compounds discussed in the evidence, such as oscillatoxin derivatives (e.g., CID 101283546, CID 185389) and other bioactive molecules with PubChem identifiers (e.g., CID 2049887, CID 53216313) .

Preparation Methods

The preparation of CID 78062243 involves specific synthetic routes and reaction conditions. One of the methods includes the use of organic amines dissolved in a solvent, followed by the addition of dianhydride and stirring to dissolve and react . Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and efficiency.

Chemical Reactions Analysis

CID 78062243 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in substituted products .

Scientific Research Applications

CID 78062243 has a wide range of scientific research applications In chemistry, it is used as a reagent in various organic synthesis reactions In biology, it may be used to study cellular processes and molecular interactionsIn industry, it can be used in the production of advanced materials and chemicals .

Mechanism of Action

The mechanism of action of CID 78062243 involves its interaction with specific molecular targets and pathways. It may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following comparison focuses on compounds with structural or functional similarities to oscillatoxin derivatives and other bioactive molecules referenced in the evidence. Key parameters include molecular properties, pharmacological behavior, and synthetic accessibility.

Table 1: Comparative Analysis of Structurally Related Compounds

Parameter	Oscillatoxin D (CID 101283546)	(3-Bromo-5-chlorophenyl)boronic acid (CID 53216313)	C7H5FN2S (CID 2049887)
Molecular Formula	Not specified	C6H5BBrClO2	C7H5FN2S
Molecular Weight	Not specified	235.27 g/mol	168.19 g/mol
Log Po/w	Not reported	2.15 (XLOGP3)	2.13 (XLOGP3)
Solubility	Not reported	0.24 mg/ml	0.249 mg/ml
Bioavailability	Not reported	0.55	0.55
Synthetic Accessibility	Not reported	2.07	2.14
Key Functional Groups	Macrocyclic lactone (inferred)	Boronic acid, halogen substituents	Fluorophenyl, thioamide

Key Findings:

Pharmacokinetics : CID 53216313 and CID 2049887 exhibit moderate lipophilicity (LogP ~2.1–2.5) and low aqueous solubility (<1 mg/ml), suggesting challenges in drug delivery .

Synthetic Complexity : Both CID 53216313 and CID 2049887 have synthetic accessibility scores >2.0, indicating moderate difficulty in laboratory synthesis .

Table 2: Pharmacological and Toxicological Profiles

Compound	Toxicity Alerts (PAINS)	CYP Inhibition	BBB Penetration
CID 101283546	Not reported	Not reported	Not reported
CID 53216313	0.0	No	Yes
CID 2049887	0.0	CYP1A2	Yes

Insights :

• CID 2049887 acts as a CYP1A2 inhibitor, which may lead to drug-drug interactions in therapeutic applications .